Cas no 1805612-52-5 (5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805612-52-5
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4889373
• Update Time: 2025-06-20

5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c9-8(10)6-4(1-11)2-12-5(3-13)7(6)14/h2-3,8,14H,1,11H2
• InChI Key： XRNXQAJWFZRSGE-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)N=CC=1CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 0.3
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805612-52-5)

5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde is a highly versatile intermediate in the realm of pharmaceutical and chemical synthesis, characterized by its intricate molecular structure and functional groups. This compound, identified by the CAS number 1805612-52-5, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of both amine and hydroxyl functionalities, combined with the unique difluoromethyl substituent, makes it a valuable building block for synthetic chemists and medicinal chemists alike.

The compound’s structure consists of a pyridine core, which is a common scaffold in many biologically active molecules. The aminomethyl group at the 5-position provides a nucleophilic center that can participate in various coupling reactions, while the hydroxypyridine moiety at the 3-position introduces both acidic and basic properties, enhancing its reactivity in different chemical environments. The difluoromethyl group at the 4-position is particularly noteworthy, as fluorine atoms are frequently employed in drug design to improve metabolic stability, binding affinity, and overall pharmacological efficacy.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde, making it more accessible for industrial applications. One such method involves multi-step organic transformations starting from commercially available pyridine derivatives, leveraging palladium-catalyzed cross-coupling reactions and fluorination techniques to introduce the desired substituents with high precision.

In the context of pharmaceutical research, this compound has been explored as a precursor for various bioactive molecules. For instance, its aldehyde functionality at the 2-position can be readily reduced to an alcohol or further derivatized into amides or esters, expanding its utility in drug synthesis. The combination of these reactive sites allows for the construction of complex structures with tailored properties.

One particularly intriguing application of 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into kinase inhibitor scaffolds, researchers aim to develop molecules that can selectively target aberrant signaling pathways. The difluoromethyl group, in particular, has been shown to enhance binding interactions with protein targets, potentially leading to improved drug candidates.

Another area where this compound has shown promise is in the synthesis of antiviral agents. The structural features of 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde allow it to mimic natural substrates or inhibitors of viral enzymes. Recent studies have demonstrated its utility in designing molecules that can disrupt viral replication cycles by inhibiting key enzymes such as proteases or polymerases. The presence of both polar and non-polar regions in its structure facilitates interactions with biological targets, making it an attractive candidate for further development.

The role of computational chemistry and molecular modeling has also been instrumental in understanding the reactivity and potential applications of 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde. Advanced computational methods enable researchers to predict how this compound will behave in different chemical environments and identify optimal conditions for its synthesis and functionalization. These insights are crucial for designing experiments efficiently and minimizing trial-and-error approaches.

Furthermore, green chemistry principles have been increasingly applied to the synthesis of this compound. Researchers are exploring solvent-free reactions, catalytic methods that reduce waste generation, and energy-efficient processes to make production more sustainable. Such efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

The future prospects for 5-(Aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde are promising, with ongoing research aimed at uncovering new synthetic pathways and expanding its applications in drug discovery. As our understanding of biological targets grows and new technologies emerge, this compound is likely to play an even greater role in the development of next-generation therapeutics.